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Compound Name: 11-Dehydro thromboxane B3

Cat. No.: B10767922 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the measurement of 11-Dehydro
Thromboxane B3 (11-dehydro-TXB3), a key urinary metabolite of Thromboxane A3 (TXA3).

Accurate quantification of 11-dehydro-TXB3 is crucial for assessing the in vivo activity of the

TXA3 pathway, which is of significant interest in preclinical research, particularly in studies

involving omega-3 fatty acid supplementation and its effects on thrombosis, inflammation, and

cardiovascular diseases.

11-dehydro-TXB3 is a stable metabolite that offers a reliable indication of systemic TXA3

production.[1] This document outlines the rationale for its measurement, sample handling

procedures, and detailed protocols for quantification using both immunoassay and mass

spectrometry-based methods. While specific validated protocols for 11-dehydro-TXB3 in

preclinical models are not widely published, the following sections provide detailed

methodologies adapted from well-established procedures for the closely related 11-dehydro-

thromboxane B2 and from published methods for 11-dehydro-TXB3 in human samples.

Thromboxane A3 Signaling Pathway
Thromboxane A3 is synthesized from eicosapentaenoic acid (EPA). It signals through the

thromboxane A2 receptor (TP receptor), initiating a cascade of intracellular events that

modulate platelet aggregation and vasoconstriction. While generally less potent than its

arachidonic acid-derived counterpart, Thromboxane A2, the TXA3 pathway is a significant area

of investigation for its potential anti-thrombotic effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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